Cas no 117504-06-0 (1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione)
![1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione structure](https://www.kuujia.com/scimg/cas/117504-06-0x500.png)
117504-06-0 structure
Product name:1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione
CAS No:117504-06-0
MF:C8H7N3O2
MW:177.160081148148
CID:1100613
1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione
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- Inchi: 1S/C8H7N3O2/c12-6-4-7(13)11-8-5(10-6)2-1-3-9-8/h1-3H,4H2,(H,10,12)(H,9,11,13)
- InChI Key: PPOFGWVMWPOHMY-UHFFFAOYSA-N
- SMILES: N1C(=O)CC(=O)NC2=CC=CN=C12
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Melting Point: 230 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- pka: 9.25±0.20(Predicted)
1H-Pyrido[2,3-b][1,4]diazepine-2,4(3H,5H)-dione Related Literature
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Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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Jinhong Gao,Zhuoru Li,Ouyang Zhang,Chuanliu Wu,Yibing Zhao Analyst, 2017,142, 1084-1090
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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Shimou Chen,Hong En Lim,Yasumitsu Miyata,Ryo Kitaura,Yoshio Bando,Dmitri Golberg,Hisanori Shinohara Chem. Commun., 2011,47, 10368-10370
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